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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B039005

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of chemicals is paramount. This guide provides immediate, essential safety and
logistical information for the handling and disposal of Butyl dihydrogen phosphate (CAS
1623-15-0).[1][2]

Chemical Identifier:

Name: Butyl dihydrogen phosphate[1]

Synonyms: Phosphoric acid, monobutyl ester; Acid butyl phosphate; mono-n-butylphosphoric
acid[2]

Molecular Formula: C4H1104P[1]

Molecular Weight: 154.1 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Butyl dihydrogen phosphate is classified as a substance that can cause skin corrosion and
serious eye damage.[3] Therefore, stringent adherence to personal protective equipment (PPE)
guidelines is mandatory to ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield are mandatory.[3]

To protect against splashes
that can cause severe eye
damage.[3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, butyl
gloves), a lab coat, and
closed-toe shoes must be
worn.[3][4]

To prevent skin contact which
can cause severe burns.[3]
Butyl gloves offer excellent
resistance to a variety of
harmful chemicals.[4]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid
gases should be used if
working outside a fume hood
or if there is a risk of

generating aerosols or mists.

[3](5]

To prevent inhalation of vapors
or mists that can cause

respiratory tract irritation.[5][6]

Engineering Controls: Work with Butyl dihydrogen phosphate should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize exposure to vapors and

mists.[3][6]

Emergency Procedures and First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure.

First-Aid Measures for Exposure
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[3][7] Wash contaminated
clothing before reuse.[1] Seek immediate

medical attention.[3]

Remove the person to fresh air and keep them

comfortable for breathing.[1][3] If not breathing,

Inhalation if breathing is irregular, or if respiratory arrest
occurs, provide artificial respiration.[3][6] Seek
immediate medical attention.[7]

Rinse mouth with water. Do NOT induce
) vomiting.[1][3] Never give anything by mouth to
Ingestion

an unconscious person.[6] Call a physician or

poison control center immediately.[7]

Operational Plan for Handling Butyl Dihydrogen

Phosphate

A systematic approach to handling ensures minimal risk.

Step-by-Step Handling Protocol:

e Pre-Handling Preparation:

o Ensure the chemical fume hood is functioning correctly.

o Verify that all required PPE is available and in good condition.
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o Locate the nearest emergency shower and eyewash station.

o Review the Safety Data Sheet (SDS) for Butyl dihydrogen phosphate.[1]

e Handling Procedure:

o

Don the appropriate PPE as detailed in the table above.

[¢]

Conduct all handling and transfers of Butyl dihydrogen phosphate within a certified
chemical fume hood.[3]

[¢]

Avoid generating dust, mists, or vapors.[1]

[¢]

Use appropriate tools to handle the substance, minimizing direct contact.

[e]

Keep containers tightly closed when not in use.[3]

e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.[3]
o Decontaminate all equipment and the work area.

o Properly store the chemical in a cool, dry, and well-ventilated area, away from
incompatible materials.[3] Store in a locked cabinet.[3]

Disposal Plan for Butyl Dihydrogen Phosphate
Waste

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect all waste material, including empty containers and contaminated PPE, in a
designated and properly labeled hazardous waste container.
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o Do not mix with other waste streams.[8]

e Waste Storage:

o Store the waste container in a designated hazardous waste accumulation area.

o Keep the container tightly closed and clearly labeled with the contents.

o Waste Disposal:

o Dispose of the waste through a licensed hazardous waste disposal company.

o All disposal activities must be in accordance with local, regional, and national
environmental regulations.[6][8] Do not let the product enter drains.[1][8]

Handling and Disposal Workflow
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Workflow for Handling and Disposal of Butyl Dihydrogen Phosphate
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Caption: Logical workflow for the safe handling and disposal of Butyl dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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